N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-4-ylmethyl)oxalamide

• IUPAC Name: N-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(pyridin-4-ylmethyl)oxamide
• InChI: InChI=1S/C18H18F2N4O5S/c19-13-1-2-14(20)15(9-13)30(27,28)24-7-8-29-16(24)11-23-18(26)17(25)22-10-12-3-5-21-6-4-12/h1-6,9,16H,7-8,10-11H2,(H,22,25)(H,23,26)
• InChI Key: DUOPBAGVFCSOPI-UHFFFAOYSA-N
• Canonical SMILES: C1COC(N1S(=O)(=O)C2=C(C=CC(=C2)F)F)CNC(=O)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C18H18F2N4O5S
• Molecular Weight: 440.4 g/mol
• CAS No.: 868983-64-6

Description

N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-4-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C18H18F2N4O5S and its molecular weight is 440.42. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Chemical Reactions

N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-4-ylmethyl)oxalamide and its derivatives play a significant role in catalysis and chemical reactions. For instance, the compound has been identified as a promoter in Cu-catalyzed N-arylation of oxazolidinones and amides with aryl iodides at room temperature. This process shows excellent chemoselectivity and tolerates a wide range of functional groups, leading to diverse N-arylation products (Bhunia, De, & Ma, 2022).

Organic Synthesis

In organic synthesis, N-substituted oxazolidin-2-one derivatives have been used as safer and more convenient synthetic equivalents of hazardous N-sulfamoyl chloride for the large-scale preparation of sulfamides (Borghese et al., 2006). Additionally, derivatives of this compound have been used in the synthesis of sulfur-containing dipeptide analogs, showcasing its versatility in peptide chemistry (Karlsson et al., 1989).

Insecticide Development

The compound's derivatives are also researched in the development of insecticides. Studies on sulfoximine and neonicotinoid insecticides showed that derivatives of this compound are effective against a variety of sap-feeding pests, with no cross-resistance observed in resistant strains (Sparks et al., 2012).

Chiral Discrimination in NMR

The compound's derivatives have been used in the development of chiral solvating agents for NMR studies. These agents, such as bifunctional macrocycles, have shown effectiveness for a range of chiral compounds with functionalities like oxazolidinone, demonstrating its utility in analytical chemistry (Ema, Tanida, & Sakai, 2007).

Antibacterial Agent Development

Derivatives of this compound have been investigated as potential antibacterial agents. Research into piperazinyl oxazolidinone antibacterial agents containing pyridine and related heteroaromatic rings has shown activity against gram-positive organisms, including methicillin-resistant Staphylococcus aureus (Tucker et al., 1998).